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Compound of Interest

Compound Name: Dithioacetic acid

Cat. No.: B3054295

Essential Safety and Handling Protocols for
Thioacetic Acid

Disclaimer: The following information pertains to Thioacetic acid (CAS 507-09-5).
Comprehensive safety data for Dithioacetic acid (CAS 594-03-6) is not readily available.
While these compounds are structurally related, their toxicological and physical properties may
differ significantly. This guidance should be used as a preliminary reference for handling
Thioacetic acid, and a thorough risk assessment should be conducted prior to any use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in work with Thioacetic acid. Adherence to these
protocols is vital for ensuring laboratory safety and proper chemical management.

Thioacetic acid is a highly flammable, corrosive, and toxic liquid that requires stringent safety
measures during handling and disposal.[1][2] It can cause severe skin burns and eye damage,
and may be fatal if swallowed or inhaled.[1][3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent exposure.
This includes, but is not limited to, the following:
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting chemical safety
goggles in combination with a
face shield.[4]

Protects against splashes and
vapors that can cause severe
eye burns and irreversible

damage.[5]

Hand Protection

Wear appropriate protective
gloves.[5] It is crucial to inspect
gloves prior to use and use
proper glove removal

technique.[4]

Prevents skin contact which
can cause burns and
dermatitis.[1][5]

Skin and Body Protection

A complete suit protecting
against chemicals, flame
retardant antistatic protective
clothing, and chemical

resistant apron and boots.[4][6]

Minimizes skin contact and
protects from flammability
hazards.[4][5]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.[5] Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[7]

Protects against inhalation of
harmful or fatal vapors, which
can cause respiratory tract
burns.[3][5]

Operational Plan: Handling Thioacetic Acid

All handling of Thioacetic acid must be conducted in a well-ventilated area, preferably within a

chemical fume hood.[5]

Preparation and Handling:
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e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[5]

» Ground all equipment to prevent static discharge, which can ignite the flammable vapors.[1]
e Use only non-sparking tools.[1]

o Keep the chemical away from heat, sparks, and open flames.[1]

» Avoid contact with skin, eyes, and clothing.[2]

» Do not eat, drink, or smoke in the handling area.

In Case of a Spill:

o Evacuate the area immediately.[2]

e Remove all sources of ignition.[7]

» Ventilate the area.

o Absorb the spill with an inert, non-combustible material such as sand or earth.[7] Do not use
combustible materials like sawdust.

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.[7]

Disposal Plan
Waste from Thioacetic acid is classified as hazardous.[4]
Waste Collection:

e Collect all waste, including contaminated PPE and absorbent materials, in designated, tightly
sealed containers.

» Label the waste containers clearly.

¢ Do not mix with other waste.[3]
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Disposal Method:
» Dispose of the waste through a licensed disposal company.[4]

« Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended method.[2][4]

o Contaminated packaging should be disposed of as unused product.[4]

o Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[2]

Quantitative Data for Thioacetic Acid

Property Value

CAS Number 507-09-5

Molecular Formula C2H40S

Molecular Weight 76.12 g/mol [1]

Appearance Pale-yellow liquid[5]

Flash Point -24°C (-11.2°F) (closed cup)[8]
Boiling Point Not Available

Autoignition Temperature Not Available

Workflow for Safe Handling and Disposal of
Thioacetic Acid
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Start: Prepare for Handling

Y

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Protective Clothing, Respirator)

Handle in Fume Hood
- Ground Equipment

- Use Non-Sparking Tools
- No Ignition Sources

Spill Occurs?

Spill Response:
1. Evacuate & Ventilate
2. Remove Ignition Sources No
3. Absorb with Inert Material
4. Collect in Labeled Container

Collect Waste
- Contaminated PPE
- Absorbent Material
- Empty Containers

Dispose of Waste
- Use Licensed Disposal Company
- Follow All Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Thioacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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